Cas no 898775-68-3 (3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone)

3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone is a specialized organic compound featuring a methoxyphenyl and thiomethyl functional group attached to a propiophenone backbone. Its unique structure makes it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the thiomethyl group enhances reactivity in nucleophilic substitution and cross-coupling reactions, while the methoxyphenyl moiety contributes to electronic modulation in target molecules. This compound is characterized by high purity and stability, ensuring consistent performance in complex synthetic pathways. Its versatility and well-defined chemical properties make it a preferred choice for research and industrial applications requiring precise molecular modifications.

3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone structure

898775-68-3 structure

Product Name:3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone

CAS No:898775-68-3

MF:C₁₇H₁₈O₂S

MW:286.388623714447

MDL:MFCD03843158

CID:870284

PubChem ID:24725874

Update Time:2025-10-23

3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

- 3-(4-methoxyphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
- 3-(4-METHOXYPHENYL)-2'-THIOMETHYLPROPIOPHENONE
- DTXSID60644267
- AKOS016021590
- MFCD03843158
- 898775-68-3
- 3-(4-Methoxyphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
- 3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone
- MDL： MFCD03843158
- Inchi： 1S/C17H18O2S/c1-19-14-10-7-13(8-11-14)9-12-16(18)15-5-3-4-6-17(15)20-2/h3-8,10-11H,9,12H2,1-2H3
- InChI Key： WQRWVHGGQCGEPL-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C(CCC1C=CC(=CC=1)OC)=O

Computed Properties

Exact Mass: 286.10275099g/mol
Monoisotopic Mass: 286.10275099g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 51.6Å²

Experimental Properties

Density: 1.15
Boiling Point: 444.4°C at 760 mmHg
Flash Point: 217.9°C
Refractive Index: 1.595

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